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Compound of Interest

Compound Name: Schisanwilsonin H

Cat. No.: B3026902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Schisanwilsonin H is a dibenzocyclooctadiene lignan, a class of natural products known for

their diverse and potent biological activities. Isolated from the fruits of Schisandra wilsoniana, a

plant with a history in traditional medicine, Schisanwilsonin H has garnered interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Schisanwilsonin
H, alongside details of its biological evaluation, with a focus on its anti-hepatitis B virus (HBV)

potential. Methodologies for key experiments are detailed to facilitate further research and

development.

Physicochemical Properties
The fundamental physical and chemical characteristics of Schisanwilsonin H are summarized

in the table below. These data are crucial for its identification, purification, and formulation in

research and development settings.
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Property Value Reference

Molecular Formula C₃₀H₃₂O₉ [1]

Molecular Weight 536.57 g/mol [1]

CAS Number 1181216-83-0 [1]

Appearance Amorphous powder [1]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

[1]

Optical Rotation [α]²⁰D -8.5 (c 0.12, CHCl₃)

Spectral Data
The structural elucidation of Schisanwilsonin H was accomplished through extensive

spectroscopic analysis. The key spectral data are presented below for reference.

Table 1: Spectroscopic Data for Schisanwilsonin H

Technique Data

¹H NMR

The proton nuclear magnetic resonance

spectrum reveals characteristic signals for the

dibenzocyclooctadiene lignan skeleton. Key

shifts include those for aromatic protons,

methoxy groups, and methyl groups.

¹³C NMR

The carbon-13 nuclear magnetic resonance

spectrum confirms the presence of 30 carbon

atoms, with signals corresponding to aromatic

carbons, methoxy carbons, and the carbons of

the cyclooctadiene ring.

Mass Spectrometry
High-resolution mass spectrometry (HRMS)

confirms the molecular formula C₃₀H₃₂O₉.
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Note: Detailed chemical shift assignments for ¹H and ¹³C NMR are available in the primary

literature and are essential for unambiguous identification.

Experimental Protocols
Isolation and Purification of Schisanwilsonin H
The following protocol outlines the general procedure for the isolation and purification of

Schisanwilsonin H from the fruits of Schisandra wilsoniana.

Workflow: Isolation and Purification of Schisanwilsonin H
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Dried and powdered fruits of S. wilsoniana

Extraction with 95% Ethanol

Concentration of the extract

Suspension in H₂O and partition with EtOAc

EtOAc fraction

Silica gel column chromatography

Elution with a gradient of CHCl₃-MeOH

Fraction collection and analysis by TLC

Further purification by Sephadex LH-20 and preparative HPLC

Pure Schisanwilsonin H

Click to download full resolution via product page

Caption: General workflow for the isolation of Schisanwilsonin H.
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Extraction: The air-dried and powdered fruits of Schisandra wilsoniana are extracted

exhaustively with 95% ethanol at room temperature.

Concentration: The resulting ethanol extract is concentrated under reduced pressure to yield

a crude residue.

Partitioning: The residue is suspended in water and partitioned successively with ethyl

acetate (EtOAc).

Column Chromatography: The EtOAc-soluble fraction is subjected to silica gel column

chromatography.

Gradient Elution: The column is eluted with a gradient solvent system, typically chloroform-

methanol, to separate the components based on polarity.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC).

Final Purification: Fractions containing Schisanwilsonin H are combined and further purified

using Sephadex LH-20 column chromatography and/or preparative high-performance liquid

chromatography (HPLC) to yield the pure compound.

Structure Elucidation
The chemical structure of Schisanwilsonin H was determined using a combination of

spectroscopic techniques:

¹H NMR and ¹³C NMR: One- and two-dimensional NMR experiments (COSY, HSQC, HMBC)

are performed to establish the connectivity of protons and carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition.

UV-Vis Spectroscopy: The UV spectrum is recorded to identify the chromophoric system

characteristic of the dibenzocyclooctadiene lignan scaffold.
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Biological Activity: Anti-Hepatitis B Virus (HBV)
Potential
Schisanwilsonin H, along with other lignans isolated from Schisandra wilsoniana, has been

evaluated for its potential to inhibit the hepatitis B virus.

Anti-HBV Assay Protocol
The following is a generalized protocol for assessing the anti-HBV activity of a compound using

the HepG2 2.2.15 cell line, a well-established in vitro model.

Workflow: In Vitro Anti-HBV Activity Assay

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3026902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed HepG2 2.2.15 cells in 96-well plates

Treat cells with various concentrations of Schisanwilsonin H

Incubate for a defined period (e.g., 3 and 6 days)

Assess cytotoxicity of the compound (e.g., MTT assay)Collect cell culture supernatant

Quantify HBsAg and HBeAg levels by ELISA

Extract viral DNA from supernatant

Calculate EC₅₀ and CC₅₀ values

Quantify HBV DNA by real-time PCR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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